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Compound of Interest

Compound Name: 9-Keto Travoprost

Cat. No.: B595657

Audience: Researchers, scientists, and drug development professionals.
Introduction:

9-Keto Travoprost is a synthetic prostaglandin analog and a derivative of Travoprost, a potent
Prostaglandin F2a (PGF2a) analog widely used in the treatment of glaucoma and ocular
hypertension.[1][2][3] The key structural modification in 9-Keto Travoprost is the oxidation of
the hydroxyl group at the C-9 position of the cyclopentane ring to a ketone. This seemingly
minor change fundamentally alters its biological activity, shifting its receptor selectivity from the
Prostaglandin F (FP) receptor to the Prostaglandin E (EP) receptor.[4] Consequently, 9-Keto
Travoprost functions as a Prostaglandin E (PGE) analog.

This transformation makes 9-Keto Travoprost a valuable tool for researchers studying EP
receptor-mediated signaling pathways, which are involved in a myriad of physiological
processes, including inflammation, pain, and endocrine function.[4] Furthermore, as a known
impurity and metabolite of Travoprost, it serves as an essential reference standard for
analytical method development, validation, and quality control in the pharmaceutical industry.[5]
This document provides detailed protocols for the custom synthesis, characterization, and
application of 9-Keto Travoprost in a research setting.

Section 1: Custom Synthesis and Purification

The most direct method for synthesizing 9-Keto Travoprost is the selective oxidation of the C-
9 hydroxyl group of Travoprost. This protocol outlines a common laboratory-scale procedure
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using Dess-Martin periodinane (DMP), a mild oxidant suitable for this transformation.

Logical Workflow for Synthesis and Purification of 9-
Keto Travoprost
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b595657?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Travoprost
https://pmc.ncbi.nlm.nih.gov/articles/PMC6708946/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6708946/
https://pubmed.ncbi.nlm.nih.gov/19668462/
https://pubmed.ncbi.nlm.nih.gov/19668462/
https://www.medchemexpress.com/9-keto-travoprost.html
https://aquigenbio.com/product/9-keto-travoprost/
https://www.benchchem.com/product/b595657#custom-synthesis-of-9-keto-travoprost-for-research
https://www.benchchem.com/product/b595657#custom-synthesis-of-9-keto-travoprost-for-research
https://www.benchchem.com/product/b595657#custom-synthesis-of-9-keto-travoprost-for-research
https://www.benchchem.com/product/b595657#custom-synthesis-of-9-keto-travoprost-for-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b595657?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b595657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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